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Abstract

2'-C-methyladenosine, a ribonucleoside analog, and its active triphosphate form, 2'-C-
methyladenosine triphosphate (2'-C-Me-ATP), represent a significant class of antiviral agents.
This technical guide provides an in-depth overview of the biological activity of 2'-C-Me-ATP,
with a focus on its mechanism of action as a potent inhibitor of viral RNA-dependent RNA
polymerases (RdRps). The document summarizes key quantitative data, provides detailed
experimental protocols for assessing its antiviral efficacy, and presents visual representations
of its molecular mechanism and experimental workflows. This guide is intended to serve as a
comprehensive resource for researchers and professionals involved in the discovery and
development of novel antiviral therapeutics.

Introduction

The emergence and re-emergence of viral diseases pose a continuous threat to global health,
necessitating the development of effective antiviral therapies. A key target for many antiviral
drugs is the viral RNA-dependent RNA polymerase (RdRp), an enzyme essential for the
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replication of RNA viruses. Nucleoside analogs that mimic natural substrates are a cornerstone
of antiviral drug discovery. 2'-C-methyladenosine is a prominent member of this class,
exhibiting broad-spectrum activity against several positive-strand RNA viruses.[1][2] Upon
cellular uptake, it is phosphorylated to its active 5'-triphosphate form, 2'-C-methyladenosine
triphosphate (2'-C-Me-ATP). This guide delves into the intricate details of 2'-C-Me-ATP's
biological activity.

Mechanism of Action: A Nonobligate Chain
Terminator

The primary mechanism by which 2'-C-Me-ATP exerts its antiviral effect is through the
termination of viral RNA synthesis.[3] Unlike obligate chain terminators that lack a 3'-hydroxyl
group, 2'-C-Me-ATP is a nonobligate chain terminator. It possesses the necessary 3'-hydroxyl
for the formation of a phosphodiester bond, yet it effectively halts further elongation of the
nascent RNA chain.

The key to its inhibitory action lies in a steric clash within the active site of the viral RdRp. After
the incorporation of 2'-C-Me-AMP into the growing RNA strand, the presence of the methyl
group at the 2'-C position of the ribose sugar prevents the proper closure of the polymerase's
active site.[2][3] This conformational change is a prerequisite for the catalysis of the next
incoming nucleotide. While 2'-C-Me-ATP does not significantly hinder the binding of the next
nucleoside triphosphate (NTP) or the translocation of the polymerase along the RNA template,
the inability of the active site to adopt its catalytically competent closed conformation effectively
terminates RNA chain elongation.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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